Cas no 57500-07-9 (6-Benzyloxypurine)

• Product Name: 6-Benzyloxypurine
• CAS No: 57500-07-9
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• MDL: MFCD00213666
• CID: 89946
• PubChem ID: 87560887
• Update Time: 2025-04-18

6-Benzyloxypurine Chemical and Physical Properties

Names and Identifiers

• 6-(Benzyloxy)-9H-purine
• 6-Benzyloxypurine
• 6-Benzyloxy-9H-purine
• 6-phenylmethoxy-7H-purine
• 6-(benzyloxy)-7H-purine
• 6-Benzyloxy purine
• 6-benzyl-oxypurine
• Purine, 6-benzyloxy-
• 6-benzyloxy-7H-purine
• 6-(phenylmethoxy)purine
• 6-Benzyloxy-1H-purine
• Oprea1_781438
• 9H-Purine, 6-(phenylmethoxy)-
• ZZZXGPGVDJDFCJ-UHFFFAOYSA-N
• NSC27309
• MFCD00213666
• A8196
• B3355
• 6-Benzyloxypurine, 99%
• AS-57966
• 57500-07-9
• W-203163
• NSC-27309
• FT-0655299
• CHEMBL342925
• CS-0204786
• AKOS015839413
• SCHEMBL821766
• BDBM50562408
• D89007
• AC-19698
• DTXSID70357472
• AKOS015904887
• DB-072320

• MDL： MFCD00213666
• Inchi： 1S/C12H10N4O/c1-2-4-9(5-3-1)6-17-12-10-11(14-7-13-10)15-8-16-12/h1-5,7-8H,6H2,(H,13,14,15,16)
• InChI Key： ZZZXGPGVDJDFCJ-UHFFFAOYSA-N
• SMILES： O(C1=C2C(=NC=N1)N=CN2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.08500
• Monoisotopic Mass: 226.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.1
• Topological Polar Surface Area: 63.7

Experimental Properties

• Color/Form: Powder
• Density: 1.36
• Melting Point: 173-175 °C (lit.)
• Boiling Point: 365.5 °C at 760 mmHg
• Flash Point: 142 °C
• Refractive Index: 1.695
• PSA: 63.69000
• LogP: 1.93190
• Solubility: Not determined

6-Benzyloxypurine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents